Cas no 148940-94-7 (6-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride)

• Product Name: 6-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride
• CAS No: 148940-94-7
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• CID: 103578
• PubChem ID: 50988685
• Update Time: 2025-10-29

6-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-amine,6-fluoro-2,3-dihydro-, hydrochloride, (-)- (9CI)
• 6-fluoro-2,3-dihydro-1H-inden-1-amine,hydrochloride
• 6-Fluoro-indan-1-ylamine HCl
• 6-Fluoro-indan-1-ylamine hydrochloride
• 6-fluoro-2,3-dihydro-1H-inden-1-aMine
• 6-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride
• (-)-6-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride
• 6-fluoro-2,3-dihydro-1H-inden-1-amine;hydrochloride
• AMOT0648
• INNMZPPLAARVHQ-UHFFFAOYSA-N
• NE47770
• AF13380
• AK164000
• ST24045366
• 6-Fluoro-2,3-dihydro-1H-inden-1-
• 148940-94-7
• DS-8400
• 6-fluoroindan-1-ylamine HCl
• (-)-6-Fluoro-2,3-dihydro-1H-inden-1-aminehydrochloride
• CS-0021526
• SY240130
• SB33279
• SB38487
• 1H-Inden-1-amine, 6-fluoro-2,3-dihydro-, hydrochloride (1:1)
• 6-fluoro-indan-1-ylamine hydrochloride, AldrichCPR
• 6-Fluoro-2,3-dihydro-1H-inden-1-amine--hydrogen chloride (1/1)
• (R)-6-Fluoroindan-1-amine hydrochloride
• MFCD16295032
• 1191908-44-7
• SCHEMBL1003207
• SB31623
• EN300-70836
• Z1263820321
• I11030
• MFCD08544167
• AKOS008146989
• AM9169
• 6-Fluoro-2 pound not3-dihydro-1H-inden-1-amine hydrochloride
• DTXSID10679089
• 6-Fluoro-2,3-dihydro-1H-inden-1-amine HCl
• (1R)-6-fluoroindan-1-amine hydrochloride
• (R)-6-FLUORO-INDAN-1-YLAMINE hydrochloride
• (1R)-6-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride
• DB-197248
• 6-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride

• Inchi： 1S/C9H10FN.ClH/c10-7-3-1-6-2-4-9(11)8(6)5-7;/h1,3,5,9H,2,4,11H2;1H
• InChI Key： INNMZPPLAARVHQ-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC2=C(C=1)C(CC2)N

Computed Properties

• Exact Mass: 187.05600
• Monoisotopic Mass: 187.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 26.02000
• LogP: 3.27400
• Vapor Pressure: No data available

6-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 6-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride

6-Fluoro-2,3-dihydro-1H-inden-1-amine Hydrochloride (CAS 148940-94-7): A Comprehensive Overview

6-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS 148940-94-7) is a fluorinated organic compound with significant potential in pharmaceutical and chemical research. This compound belongs to the class of indenamine derivatives, which are increasingly studied for their unique structural and pharmacological properties. The presence of a fluorine atom at the 6-position and the hydrochloride salt form enhances its stability and bioavailability, making it a valuable intermediate in drug discovery.

The molecular formula of 6-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride is C9H11ClFN, with a molecular weight of 187.64 g/mol. Its structure features a fused indene ring system, which is a common motif in bioactive molecules. The fluorine substitution is particularly noteworthy, as fluorinated compounds often exhibit improved metabolic stability and binding affinity in medicinal chemistry applications. Researchers are increasingly exploring such fluorinated indenamines for their potential in central nervous system (CNS) targeting drugs.

Recent studies highlight the growing interest in 6-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride as a building block for novel therapeutic agents. The compound's structural features make it particularly relevant in the development of neuromodulators and receptor ligands. With the pharmaceutical industry's focus on precision medicine and targeted therapies, fluorinated compounds like this are gaining attention for their ability to fine-tune drug properties. The hydrochloride salt form ensures good solubility, a critical factor in formulation development.

The synthesis of 6-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride typically involves multi-step organic transformations starting from appropriate indene precursors. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient and environmentally friendly routes to such pharmaceutical intermediates. Analytical characterization of this compound includes techniques like HPLC, NMR, and mass spectrometry, ensuring high purity standards required for research applications.

From a commercial perspective, 6-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride is available from specialty chemical suppliers serving the pharmaceutical research sector. The global market for such fluorinated building blocks is expanding, driven by increasing R&D investments in drug discovery. Pricing and availability can vary based on purity grades and order quantities, with custom synthesis options available for bulk requirements.

Safety considerations for handling 6-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used. Material Safety Data Sheets (MSDS) provide detailed handling and storage guidelines, emphasizing protection from moisture and light to maintain stability.

The potential applications of 6-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride extend beyond pharmaceuticals. Researchers are investigating its use in materials science, particularly in the development of functional materials with specific electronic or optical properties. The indene core structure offers opportunities for further chemical modifications, making it a versatile scaffold in various chemical disciplines.

Recent patent literature reveals growing intellectual property activity around indenamine derivatives similar to 6-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride. Pharmaceutical companies are protecting novel synthetic methods and therapeutic applications, indicating the compound's commercial potential. This trend aligns with the broader industry focus on fluorinated pharmaceuticals, which represent a significant portion of newly approved drugs.

Quality control for 6-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride involves rigorous analytical testing to ensure batch-to-batch consistency. Specifications typically include purity assessments (≥98% by HPLC), residual solvent analysis, and confirmation of structural identity. These quality parameters are crucial for research reproducibility and regulatory compliance in preclinical studies.

Storage recommendations for 6-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride suggest keeping the material in a cool, dry place, preferably at 2-8°C under inert atmosphere for long-term stability. The hydrochloride salt form generally offers better stability than the free base, but proper storage conditions remain essential to prevent degradation over time.

Future research directions for 6-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride may explore its potential in emerging therapeutic areas such as neurodegenerative diseases or precision oncology. The compound's structural features make it amenable to further derivatization, allowing medicinal chemists to explore diverse structure-activity relationships. Computational chemistry approaches are increasingly used to predict the properties and potential applications of such fluorinated scaffolds.

In conclusion, 6-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS 148940-94-7) represents an important chemical building block with diverse applications in pharmaceutical research and development. Its unique structural characteristics, combined with the beneficial effects of fluorine substitution, position it as a valuable tool for drug discovery scientists. As research into indenamine chemistry advances, this compound is likely to play an increasingly significant role in the development of novel therapeutic agents and functional materials.